2-Chloro-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide

• IUPAC Name: 2-chloro-N-(4-piperidin-1-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C13H17ClN2O3S/c14-10-13(17)15-11-4-6-12(7-5-11)20(18,19)16-8-2-1-3-9-16/h4-7H,1-3,8-10H2,(H,15,17)
• InChI Key: QHAJTECGVSGDCU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCl
• Molecular Formula: C13H17ClN2O3S
• DSSTOX Substance ID: DTXSID40360675
• Molecular Weight: 316.80 g/mol
• CAS RN: 20491-97-8

Description

“2-Chloro-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide” is a chemical compound with the CAS Number: 20491-97-8. It has a molecular weight of 316.81. The IUPAC name for this compound is 2-chloro-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide.

Molecular Structure Analysis

The InChI code for “2-Chloro-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide” is 1S/C13H17ClN2O3S/c14-10-13(17)15-11-4-6-12(7-5-11)20(18,19)16-8-2-1-3-9-16/h4-7H,1-3,8-10H2,(H,15,17). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a melting point of 90-92 degrees Celsius.

Scientific Research Applications

Nonlinear Optical Material

The compound has been used in the synthesis of a novel second-order nonlinear optical material, Piperidin-1-ium 2-chloro-4-nitrobenzoate (P2CNB). . .

Luminescence Properties

. This property could be useful in the development of light-emitting devices.

Thermal Stability

. This information is crucial in determining the conditions under which the compound can be safely used.

Organic Solid-State Crystal Structure Assemblies

. These assemblies are of great interest for improving optical and electrical properties.

Drug Discovery

. .

Synthesis of Biologically Active Piperidines

. .

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Compounds with a piperidine moiety have been widely employed in drugs and show a wide range of biological and pharmaceutical activity .

Biochemical Pathways

It’s worth noting that compounds with a piperidine moiety have been shown to affect various biochemical pathways, including apoptosis in cancer cells via a mitochondrial-induced pathway .